Cas no 908247-95-0 (tert-butyl 2-fluoro-4-formylbenzoate)

• Product Name: tert-butyl 2-fluoro-4-formylbenzoate
• CAS No: 908247-95-0
• MF: C₁₂H₁₃FO₃
• MW: 224.228227376938
• CID: 2137277
• Update Time: 2023-11-18

tert-butyl 2-fluoro-4-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-fluoro-4-formylbenzoate
• GZGKPLAINCFIGO-UHFFFAOYSA-N
• Benzoic acid, 2-fluoro-4-formyl-, 1,1-dimethylethyl ester
• CID 86607392

• Inchi： 1S/C12H13FO3/c1-12(2,3)16-11(15)9-5-4-8(7-14)6-10(9)13/h4-7H,1-3H3
• InChI Key： GZGKPLAINCFIGO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=O)C=CC=1C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 270
• Topological Polar Surface Area: 43.4